molecular formula C₁₃H₁₅BrN₂O₄ B1159811 L-Phenylalanine NHS Ester Hydrobromide

L-Phenylalanine NHS Ester Hydrobromide

Cat. No. B1159811
M. Wt: 343.17
InChI Key:
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Description

L-Phenylalanine NHS Ester Hydrobromide, also known as L-Phenylalanine NHS Ester Hydrobromide, is a useful research compound. Its molecular formula is C₁₃H₁₅BrN₂O₄ and its molecular weight is 343.17. The purity is usually 95%.
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properties

Product Name

L-Phenylalanine NHS Ester Hydrobromide

Molecular Formula

C₁₃H₁₅BrN₂O₄

Molecular Weight

343.17

synonyms

L-Phenylalanine, 2,5-dioxo-1-pyrrolidinyl ester Hydrobromide

Origin of Product

United States

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